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Compound of Interest

Compound Name: Piperonyloyl chloride

Cat. No.: B1270778

This guide provides an in-depth technical overview of piperonyloyl chloride (CsHsClOs), a
critical reagent in synthetic chemistry.[1] Designed for researchers, scientists, and

professionals in drug development, this document explores the compound's core properties,
synthesis, and applications, grounded in established scientific principles and methodologies.

Core Chemical Identity and Properties

Piperonyloyl chloride, also known as 3,4-(Methylenedioxy)benzoyl chloride or 1,3-
benzodioxole-5-carbonyl chloride, is a significant acyl halide derivative of piperic acid.[1][2] Its
molecular structure is distinguished by a benzodioxole ring, which imparts unique reactivity and
biological characteristics to its derivatives.

Molecular Weight and Formula

The molecular formula of piperonyloyl chloride is CsHsClOs.[1] Based on the atomic masses
of its constituent elements (Carbon: 12.011 u, Hydrogen: 1.008 u, Chlorine: 35.453 u, Oxygen:
15.999 u), the molecular weight is calculated as follows:

(8 x 12.011) + (5 x 1.008) + (1 x 35.453) + (3 x 15.999) = 184.58 g/mol [2][3]

This molecular weight is a fundamental parameter for stoichiometric calculations in synthesis
and for analytical characterization.

Physicochemical Properties
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A comprehensive understanding of piperonyloyl chloride's physical and chemical properties
is essential for its effective application and safe handling.

Property Value Source
CAS Number 25054-53-9 [1112]
Molecular Formula CsHsCIOs [1][2]
Molecular Weight 184.58 g/mol [2][3]
Appearance Off-white powder [4115]
Melting Point 78-79 °C [2][6]
Boiling Point 155 °C at 25 mmHg [2][6]

benzo[d][1][4]dioxole-5-
carbonyl chloride, 1,3-

Synonyms i [5]
benzodioxole-5-carbonyl

chloride

This table summarizes key quantitative data for piperonyloyl chloride.

Synthesis and Purification

The synthesis of piperonyloyl chloride typically involves the chlorination of piperonylic acid. A
common and effective method utilizes thionyl chloride (SOCI2) as the chlorinating agent.

Synthesis Workflow

The reaction proceeds by nucleophilic acyl substitution, where the hydroxyl group of the
carboxylic acid is replaced by a chloride ion.
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Caption: Synthesis of Piperonyloyl Chloride from Piperonylic Acid.

Detailed Experimental Protocol

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a gas trap (to
neutralize HCI and SO:), suspend piperonylic acid in an excess of thionyl chloride or an inert

solvent like toluene.

Reaction: Gently reflux the mixture. The reaction progress can be monitored by the cessation

of gas evolution.
Workup: After the reaction is complete, remove the excess thionyl chloride by distillation.

Purification: The crude piperonyloyl chloride is then purified by vacuum distillation to yield

the final product.

Applications in Research and Development

Piperonyloyl chloride serves as a versatile building block in organic synthesis, particularly in
the development of pharmaceuticals and agrochemicals.[1] Its reactive acyl chloride group

readily participates in acylation reactions with a variety of nucleophiles.[1]
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Pharmaceutical Synthesis

The benzodioxole moiety is a common structural motif in many biologically active compounds.
Piperonyloyl chloride is a key intermediate in the synthesis of:

e Anticancer Agents: It is used to synthesize 2-phenylbenzimidazoles and other heterocyclic
compounds with antiproliferative properties.[1][2]

o Cognition Enhancers: It has been utilized in the structure-activity relationship studies of novel
cognition-enhancing drugs like unifiram and sunifiram.[6]

o Platelet Aggregation Inhibitors: It is a precursor for compounds that inhibit platelet
aggregation.[6]

Agrochemicals

Derivatives of piperonyloyl chloride have been explored for their insecticidal and fungicidal
activities, making them valuable in the agricultural sector.[1]

Mechanistic Studies

The solvolysis of piperonyloyl chloride has been studied extensively to understand reaction
kinetics and solvent effects in nucleophilic acyl substitution reactions.[2][6] These studies
provide valuable insights into the electron-rich acyl transfer mechanism.[2][6]

Safety and Handling

Piperonyloyl chloride is a corrosive and moisture-sensitive compound that requires careful
handling.[4]

o Exposure: It causes severe burns to the eyes, skin, and respiratory tract.[4] Ingestion can
lead to gastrointestinal tract burns.[4]

o Personal Protective Equipment (PPE): Always use in a chemical fume hood and wear
appropriate protective clothing, gloves, and eye/face protection.[4]

o Storage: Store in a cool, dry place in a tightly sealed container, away from moisture, in a
designated corrosives area.[4]
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e First Aid: In case of contact, immediately flush the affected area with plenty of water for at
least 15 minutes and seek immediate medical attention.[4] If inhaled, move to fresh air.[4] If
ingested, do not induce vomiting and seek immediate medical aid.[4]

Personal Protective Equipment
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Caption: Safety and Handling Protocol for Piperonyloyl Chloride.

Conclusion

Piperonyloyl chloride is a cornerstone reagent with significant implications for synthetic
chemistry and drug discovery. Its unique chemical structure and reactivity enable the synthesis
of a diverse array of bioactive molecules. A thorough understanding of its properties, synthesis,
and safe handling procedures is paramount for its effective and responsible use in a research
setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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